3-Methyl-1-(4-pyridyl)-1-butylamine
Overview
Description
3-Methyl-1-(4-pyridyl)-1-butylamine, also known as MPBA, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. MPBA is a derivative of phenethylamine and has a pyridine ring attached to its butylamine chain.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Novel Antibiotics : A derivative of 3-Methyl-1-(4-pyridyl)-1-butylamine, specifically 4-[4-(3-pyridinyl)imidazol-1-yl]-1-butylamine, is utilized in the synthesis of new ketolide antibiotics. This process involves the oxidation of 3-acetylpyridine and a Debus reaction (Cao et al., 2011).
Water Oxidation in Ru Complexes : this compound derivatives are involved in forming dinuclear complexes in Ru complexes, which play a role in water oxidation processes. These complexes have been studied for their electronic absorption and redox properties (Zong & Thummel, 2005).
Formation of N-Heterocycles : The compound undergoes intramolecular nucleophilic cyclization to yield various heterocyclic compounds, which are of interest in the field of organic chemistry (Hawes & Davis, 1973).
Pharmacological Applications
Analgesic Properties : Research on the methylation of the pyridine moiety of N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides, derivatives of this compound, has shown potential in enhancing analgesic properties (Ukrainets et al., 2015).
Protein Modification Models : Cobalt(III) cage complexes linked to 4-pyridyl, including this compound, serve as models for protein modification, contributing to our understanding of biochemical interactions (Gajhede et al., 1991).
Electrophysiological Properties in Cardiovascular System : The 2,3-dimethyl-2-butylamine derivatives, related to this compound, have been evaluated for their effects on the rat cardiovascular system, providing insights into their potential therapeutic applications (Chen, Qiu, & Wang, 2004).
properties
IUPAC Name |
3-methyl-1-pyridin-4-ylbutan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2/c1-8(2)7-10(11)9-3-5-12-6-4-9/h3-6,8,10H,7,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZKXOTOXKAZUIA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C1=CC=NC=C1)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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